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Compound of Interest

Compound Name: SARS-CoV-2-IN-32

Cat. No.: B3060880

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling SARS-CoV-2. Adherence to these procedural
guidelines is essential for minimizing risk and ensuring a safe laboratory environment.

Risk Assessment and Laboratory Practices

Before commencing any work with SARS-CoV-2, a comprehensive, site-specific, and activity-
specific risk assessment must be conducted. This assessment should be developed in
collaboration with biosafety professionals and laboratory management.[1] Standard
Precautions should be followed at all times when handling clinical specimens.[1]

Key considerations for your risk assessment should include:

The specific manipulations of the virus to be performed.

The potential for aerosol generation.

The concentration and volume of the virus being handled.

The competency and training of the personnel involved.

All work involving infectious materials should be performed in a certified Class Il Biosafety
Cabinet (BSC).
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Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical to protecting laboratory personnel. The

following table summarizes the recommended PPE for handling SARS-CoV-2.

PPE Component Specification Purpose
To protect the wearer from
inhaling infectious aerosols.[2]
) NIOSH-approved N95 or [3][4] A comprehensive
Respirator _ _ _
higher (e.g., FFP2, FFP3) respiratory protection program,
including fit testing, is required.
[5]
To protect hands from
Two pairs of nitrile gloves, with ~ contamination. The use of
Gloves the outer pair having extended  three layers may be
cuffs. considered for high-risk
activities.[6]
Disposable, fluid-resistant,
] o To protect the body and
Gown solid-front gown with tight-

fitting cuffs.

clothing from contamination.

Eye Protection

Goggles or a face shield that
provides full coverage of the

front and sides of the face.[2]

[5]

To protect the mucous
membranes of the eyes from

splashes and aerosols.[4]

Shoe Covers

Disposable, fluid-resistant

shoe covers.

To prevent the spread of
contamination outside of the

laboratory.

Donning and Doffing of PPE

Proper technique for putting on (donning) and taking off (doffing) PPE is crucial to prevent self-

contamination. The following workflow diagram illustrates the correct sequence.
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Doffing Sequence

Remove Gown and Gloves Perform Hand Hygiene Remove Goggles/Face Shield Remove Respirator Perform Hand Hygiene

Donning Sequence

Perform Hand Hygiene Put on Gown Put on Respirator (N95+) Put on Goggles/Face Shield Put on Gloves (over cuffs)

Click to download full resolution via product page
PPE Donning and Doffing Workflow

Decontamination and Disposal Plan

Effective decontamination and waste management are critical for preventing the spread of
SARS-CoV-2.

Surface Decontamination:

e Preparation: Prepare a fresh solution of an appropriate disinfectant. Use EPA-registered
disinfectants that have a claim against SARS-CoV-2.[1]

o Application: At the end of each work session and in the event of a spill, liberally apply the
disinfectant to all work surfaces and equipment.

» Contact Time: Ensure the surface remains wet for the manufacturer's specified contact time.
» Wiping: Wipe surfaces with absorbent materials, moving from cleaner to dirtier areas.

» Disposal of Wipes: Dispose of used wipes as biohazardous waste.

Liquid Waste Disposal:

o Treatment: All liquid waste containing SARS-CoV-2 must be decontaminated before
disposal. This can be achieved by adding a suitable chemical disinfectant (e.g., bleach) to
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achieve a final concentration appropriate for the volume of waste.

e Contact Time: Allow for a minimum contact time of 30 minutes.

» Disposal: Dispose of the decontaminated liquid waste in accordance with institutional and
local regulations.

Solid Waste Disposal:

o Segregation: All contaminated solid waste, including used PPE, plasticware, and cultures,
must be segregated into designated biohazard containers.

o Packaging: Biohazard bags should be securely closed and placed within a secondary, rigid,
leak-proof container.

e Labeling: The outer container must be clearly labeled with the universal biohazard symbol.

o Decontamination: The exterior of the secondary container should be decontaminated before
it is removed from the laboratory.

o Final Disposal: Transport the waste for final disposal via autoclaving or a licensed
biohazardous waste contractor, following all institutional and regulatory guidelines.

Emergency Spill Protocol:
o Alert: Immediately alert others in the area of the spill.

e Evacuate: Leave the area for a sufficient amount of time (e.g., 30 minutes) to allow aerosols
to settle.

o Don PPE: Before re-entering, don the appropriate PPE as outlined above.
e Contain: Cover the spill with absorbent material.
» Disinfect: Gently pour disinfectant over the absorbent material, working from the outside in.

o Wait: Allow for the required contact time.
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Clean: Collect all absorbent material and any contaminated items and dispose of them as
biohazardous waste.

Final Decontamination: Re-disinfect the spill area and any equipment that may have been
contaminated.

Report: Report the incident to the laboratory supervisor and institutional biosafety office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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